Cas no 1804890-28-5 (3-Chloro-6-methyl-2-nitropyridine)

• Product Name: 3-Chloro-6-methyl-2-nitropyridine
• CAS No: 1804890-28-5
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 4902810
• Update Time: 2023-08-20

3-Chloro-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methyl-2-nitropyridine

• Inchi： 1S/C6H5ClN2O2/c1-4-2-3-5(7)6(8-4)9(10)11/h2-3H,1H3
• InChI Key： RDFOZHDPLIDDNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 2
• Topological Polar Surface Area: 58.7